molecular formula C16H20O2 B8626620 2-(2,4-Dimethylphenyl)-5,5-dimethylcyclohexane-1,3-dione CAS No. 68427-46-3

2-(2,4-Dimethylphenyl)-5,5-dimethylcyclohexane-1,3-dione

Cat. No.: B8626620
CAS No.: 68427-46-3
M. Wt: 244.33 g/mol
InChI Key: SDCKEBQXUPYWMC-UHFFFAOYSA-N
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Description

2-(2,4-Dimethylphenyl)-5,5-dimethylcyclohexane-1,3-dione is a useful research compound. Its molecular formula is C16H20O2 and its molecular weight is 244.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

68427-46-3

Molecular Formula

C16H20O2

Molecular Weight

244.33 g/mol

IUPAC Name

2-(2,4-dimethylphenyl)-5,5-dimethylcyclohexane-1,3-dione

InChI

InChI=1S/C16H20O2/c1-10-5-6-12(11(2)7-10)15-13(17)8-16(3,4)9-14(15)18/h5-7,15H,8-9H2,1-4H3

InChI Key

SDCKEBQXUPYWMC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C2C(=O)CC(CC2=O)(C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A one-neck round bottom flask was charged with 52.50 g (0.17 mol) of ethyl 6-(2',4'-dimethylphenyl)-6-cyano-3,3-dimethylhexanoate, 250 ml of concentrated hydrochloric acid, 250 ml of glacial acetic acid, and 100 ml of water. The reaction mixture was stirred and refluxed for 48 hours. After 12 hours and 24 hrs. of refluxing, an additional 100 ml of conc. HCl and 100 ml glacial HOAC were added. After 48 hours, the mixture was stripped to dryness under reduced pressure. To the residue were added 150 ml of water and 150 ml of ethyl ether, and the mixture shaken vigorously. A white, crystalline precipitate formed, and this was removed by suction filtration to give 13.20 g (32%) of 2-(2',4'-Dimethylphenyl)-5,5-dimethyl-1,3-cyclohexanedione as a white, crystalline solid, m.p. 167°-168.5° C.
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ethyl 6-(2',4'-dimethylphenyl)-6-cyano-3,3-dimethylhexanoate
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250 mL
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250 mL
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100 mL
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150 mL
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